Cas no 27425-55-4 (Coumarin 7)

• Product Name: Coumarin 7
• CAS No: 27425-55-4
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• MDL: MFCD00051348
• CID: 53148
• PubChem ID: 24865913
• Update Time: 2025-04-18

Coumarin 7 Chemical and Physical Properties

Names and Identifiers

• Coumarin 7
• 3-(2-Benzimidazolyl)-7-(diethylamino)coumarin
• 3-(2'-Benzimidazolyl)-7-N,N-diethyl-aminocoumarin
• 3-(1H-Benzimidazol-2-yl)-7-(diethylamino)-2-benzopyrone
• C-454t
• COUMARIN 535
• coumarin C7
• Disperse Yellow 82
• K 7
• ORACET YELLOW 8GF
• S-Yellow 185
• Yellow 8GF
• Yellow S-8GFL.
• 2H-1-Benzopyran-2-one, 3-(1H-benzimidazol-2-yl)-7-(diethylamino)-
• 3-(1H-benzo[d]imidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• Coumarin, 3-(2-benzimidazolyl)-7-(diethylamino)-
• 3-(1H-Benzimidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• MLS000106044
• 3-(Benzimidazol-2-yl)-7-diethylaminocoumarin
• GOLORTLGFDVFDW-UHFFFAOYSA-N
• NSC303254
• 3-(1H-benzimi
• HY-125750
• 3-(1H-Benzimidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one #
• 3-(1H-benzimidazol-2-yl)-7-(diethylamino)coumarin
• VX3Q255SG5
• cid_94381
• 3-(1H-Benzoimidazol-2-yl)-7-diethylamino-chromen-2-one
• DTXSID4067309
• AKOS000415301
• T70702
• SR-01000389310
• BRD-K85676811-001-08-2
• KSC-16-133
• Coumarin,
• D820 Savannah Yellow
• SR-01000389310-1
• Oprea1_440779
• coumarin-7
• BIDD:GT0472
• 3-(1H-benzimidazol-2-yl)-7-(diethylamino)chromen-2-one
• HMS2467L12
• CHEMBL374632
• CBDivE_006555
• CS-0094880
• 3-(1H-1,3-benzodiazol-2-yl)-7-(diethylamino)chromen-2-one
• 27425-55-4
• COUMARIN7
• NSC-303254
• HMS1394I09
• 3-(1H-Benzimidazol-2-yl)-7-(diethylamino)-2H-1-benzopyran-2-one
• REGID_for_CID_94381
• Fluorescent Yellow 10G
• BDBM37601
• KUC105942
• FT-0624079
• 3-(2'-Benzimidazolyl)-7-(diethylamino)coumarin
• W-110701
• F0266-2430
• SMR000103015
• B2111
• Yellow 8GFF
• AMY10383
• Sumikaron Brilliant Flavine S 10G
• AS-71890
• 3-(Benzimidazol-2-yl)-7-(diethylamino)coumarin
• Z56758388
• CID 94381
• EINECS 248-451-4
• 3-(1H-1,3-benzodiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• Enamine_000185
• Terasil Brilliant Flavine 8GFF
• KUC105942N
• NS00020502
• Coumarin 7, 98%
• SCHEMBL180716
• 3-(1H-benzimidazol-2-yl)-7-(diethylamino)-1-benzopyran-2-one
• NSC 303254
• 12239-58-6
• Disperse Yellow 8GFF
• SY051291
• C.I. Disperse Yellow 82
• 3-(Benzimidazol-2-yl)-7-diethylamino-2H-benzopyran-2-one
• MFCD00051348
• DA-72349
• STK325581

• MDL： MFCD00051348
• Inchi： 1S/C20H19N3O2/c1-3-23(4-2)14-10-9-13-11-15(20(24)25-18(13)12-14)19-21-16-7-5-6-8-17(16)22-19/h5-12H,3-4H2,1-2H3,(H,21,22)
• InChI Key： GOLORTLGFDVFDW-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NC3C=CC=CC=3N2)=CC2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 333.14800
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Powder
• Density: 1.2071 (rough estimate)
• Melting Point: 240.0 to 244.0 deg-C
• Boiling Point: 470.35°C (rough estimate)
• Flash Point: 318.0±34.3 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 62.13000
• LogP: 4.18250
• Solubility: Not determined

Coumarin 7 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S38-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments